methyl [(4-chlorobenzoyl)amino](phenyl)acetate

• IUPAC Name: methyl 2-[(4-chlorobenzoyl)amino]-2-phenylacetate
• InChI: InChI=1S/C16H14ClNO3/c1-21-16(20)14(11-5-3-2-4-6-11)18-15(19)12-7-9-13(17)10-8-12/h2-10,14H,1H3,(H,18,19)
• InChI Key: HWSKFIBPFXVUPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

Methyl [(4-chlorobenzoyl)amino](phenyl)acetate is a chemical compound that is commonly used in scientific research. It is also known as Methyl 4-chloro-N-phenylbenzamide and has the chemical formula C16H14ClNO2. The compound is used in various research fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Methyl [(4-chlorobenzoyl)amino](phenyl)acetate is commonly used in medicinal chemistry research to develop new drugs. It has been shown to have potential as an anti-inflammatory agent and as a treatment for cancer. The compound has also been used in pharmacological studies to investigate the mechanism of action of certain drugs.

Mechanism of Action

The exact mechanism of action of Methyl [(4-chlorobenzoyl)amino](phenyl)acetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting their activity, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to inhibit the proliferation of cancer cells in vitro. However, more research is needed to determine its potential therapeutic applications in humans.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl [(4-chlorobenzoyl)amino](phenyl)acetate in lab experiments is its relatively low cost and easy synthesis method. However, one limitation is that it may have low solubility in certain solvents, which can affect its bioavailability and efficacy.

Future Directions

Future research on Methyl [(4-chlorobenzoyl)amino](phenyl)acetate could focus on its potential therapeutic applications in humans, particularly as an anti-inflammatory and anti-cancer agent. Additional studies could investigate its mechanism of action and potential side effects. Furthermore, modifications to the chemical structure of the compound could be explored to improve its solubility and bioavailability.

Synthesis Methods

Methyl [(4-chlorobenzoyl)amino](phenyl)acetate can be synthesized through the reaction of 4-chlorobenzoic acid with N-phenylglycine methyl ester in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then hydrolyzed with an acid to yield the final product.